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An In-depth Technical Guide to the Physical Properties of trans-3-Undecene

Introduction
trans-3-Undecene, also known as (E)-3-Undecene, is an unsaturated hydrocarbon with the

chemical formula C₁₁H₂₂. As a member of the alkene family, its physical properties are dictated

by its molecular structure, specifically the presence of a carbon-carbon double bond in the

trans configuration. This document provides a comprehensive overview of the known and

estimated physical properties of trans-3-Undecene, along with detailed experimental protocols

for their determination. This guide is intended for researchers, scientists, and professionals in

the field of drug development who require a thorough understanding of this compound's

physical characteristics.

Core Physical Properties
The physical properties of alkenes, such as trans-3-Undecene, are similar to those of alkanes

with a comparable number of carbon atoms.[1] They are generally non-polar, resulting in low

solubility in water but good solubility in non-polar organic solvents.[1][2][3][4] The boiling point

of straight-chain alkenes increases with molecular weight.[1][2][3]
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Property Value Source

Molecular Formula C₁₁H₂₂ [5][6][7]

Molecular Weight 154.29 g/mol [5]

CAS Number 1002-68-2 [5][6][7]

Boiling Point 182.09 °C (455.24 K) Calculated (Joback Method)[8]

Density Less dense than water.
General property of alkenes.[2]

[3]

Melting Point Not experimentally determined.

Refractive Index Not experimentally determined.

Solubility in Water Insoluble
General property of alkenes.[1]

[2][3][4]

Solubility in Organic Solvents
Soluble in non-polar solvents

(e.g., benzene, ether).

General property of alkenes.[2]

[3][9]

Experimental Protocols
Detailed experimental procedures for determining the physical properties of a liquid organic

compound like trans-3-Undecene are provided below. These are generalized methods

commonly employed in organic chemistry laboratories.

Determination of Boiling Point (Micro Reflux Method)
This method is suitable when only a small amount of the sample is available.[10]

Apparatus:

Small test tube (e.g., 150mm diameter)

Thermometer

Heating block or oil bath
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Magnetic stirrer and stir bar

Clamps and stand

Procedure:

Place approximately 0.5 mL of trans-3-Undecene into the test tube along with a small

magnetic stir bar.[10]

Clamp the test tube securely within the heating block or oil bath.

Position the thermometer so that the bulb is about 1 cm above the surface of the liquid.[10]

Turn on the stirrer to ensure gentle mixing.

Begin heating the apparatus slowly.

Observe the sample until it begins to boil and a ring of condensing vapor (refluxing) is visible

on the walls of the test tube. The thermometer bulb should be level with this ring for an

accurate measurement.[10]

The stable temperature reading on the thermometer at the point of gentle reflux is the boiling

point of the liquid.[10]

Determination of Density
The density of a liquid can be determined by measuring its mass and volume.

Apparatus:

Pycnometer (a glass flask with a specific volume) or a graduated cylinder

Analytical balance

Procedure (using a graduated cylinder):

Measure the mass of a clean, dry 100-mL graduated cylinder on an electronic balance.[11]
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Add a precisely measured volume of trans-3-Undecene (e.g., 20-25 mL) to the graduated

cylinder. Record the exact volume, reading from the bottom of the meniscus.[11]

Measure the combined mass of the graduated cylinder and the liquid.[11]

Subtract the mass of the empty cylinder to find the mass of the liquid.[11]

Calculate the density using the formula: Density = Mass / Volume.[12]

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance.

Apparatus:

Abbe Refractometer

Dropper or pipette

Constant temperature water bath (optional, for high precision)

Procedure:

Ensure the prism of the Abbe refractometer is clean and dry.

Using a dropper, place a few drops of trans-3-Undecene onto the prism.

Close the prism and ensure the liquid spreads evenly.

Look through the eyepiece and adjust the knob to bring the dividing line between the light

and dark areas into sharp focus on the crosshairs.

Adjust the compensator to remove any color fringes.

Read the refractive index from the scale. If the refractometer is connected to a water bath,

also record the temperature.
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Determination of Solubility
This protocol determines the solubility of a compound in various solvents.

Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer (optional)

Procedure:

Place a small, measured amount of trans-3-Undecene (e.g., 0.1 mL) into a test tube.[9]

Add a small volume of the solvent to be tested (e.g., 3 mL of water) in portions, shaking

vigorously after each addition.[9]

Observe whether the compound dissolves to form a homogeneous solution.

If the compound is insoluble in water, repeat the test with other solvents such as ethanol,

diethyl ether, and a non-polar organic solvent like hexane.[13][14]

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the physical characterization of an

unknown liquid alkene like trans-3-Undecene.
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Caption: Workflow for the physical characterization of a liquid alkene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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